2-(4-{[methyl(methylsulfonyl)amino]methyl}phenoxy)acetamide

• IUPAC Name: 2-[4-[[methyl(methylsulfonyl)amino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C11H16N2O4S/c1-13(18(2,15)16)7-9-3-5-10(6-4-9)17-8-11(12)14/h3-6H,7-8H2,1-2H3,(H2,12,14)
• InChI Key: VESYCYVWUFXJBI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)OCC(=O)N)S(=O)(=O)C
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

2-(4-{[methyl(methylsulfonyl)amino]methyl}phenoxy)acetamide is a useful research compound. Its molecular formula is C11H16N2O4S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 272.08307817 g/mol and the complexity rating of the compound is 369. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen Bond Studies in Substituted Phenoxyacetamides

Research on substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides has provided insights into the formation of intra- and intermolecular hydrogen bonds in solution, demonstrating the importance of these bonds in the stability and behavior of such compounds. These findings, characterized by various spectroscopic methods, underline the compound's potential for detailed molecular interaction studies (Romero & Margarita, 2008).

Sulfonated Derivatives of Phenoxyacetamide

Research into the sulfonation of phenoxyacetamide has resulted in the synthesis of various sulfonated derivatives, revealing the compound's versatility in chemical reactions and potential for creating a variety of biologically active molecules. These studies have shed light on the reactivity and applications of sulfonated compounds in medicinal chemistry (Cremlyn & Pannell, 1978).

Application in pH Imaging Using Hyperpolarized (13)C MRI

The application of N-(2-Acetamido)-2-aminoethanesulfonic acid (ACES), related to the compound , in pH imaging using hyperpolarized (13)C MRI demonstrates the potential of similar compounds in diagnostic imaging. This research highlights the compound's utility in rapid, sensitive pH-dependent chemical shift changes for physiological studies (Flavell et al., 2015).

Synthesis and Characterization of Poly(ether-amide)s

The synthesis of new diacid monomers related to the target compound and their application in creating poly(sulfide-ether-amide)s and poly(sulfoxide-ether-amide)s with potential uses in materials science illustrate the compound's relevance to polymer chemistry. These polymers, characterized by good thermal stability and solubility in polar solvents, underscore the compound's role in developing advanced materials (Shockravi et al., 2006).

Antimicrobial Evaluation of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds incorporating a sulfamoyl moiety, akin to the target compound, and their evaluation as antimicrobial agents reveal the compound's potential in drug discovery. This research points to the compound's applicability in synthesizing new therapeutic agents with antimicrobial properties (Darwish et al., 2014).